Cas no 2222333-27-7 (2-Cyclopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine)

2-Cyclopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine structure
2222333-27-7 structure
Product Name:2-Cyclopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine
CAS No:2222333-27-7
MF:C14H20BNO3
MW:261.124504089355
CID:4769564
PubChem ID:72219140
Update Time:2026-02-26

2-Cyclopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-CYCLOPROPOXY-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE
    • 6-CYCLOPROPOXYPYRIDIN-3-YLBORONIC ACID PINACOL ESTER
    • MB13200
    • 2-cyclopropyloxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • 2-cyclopropoxy-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • F80388
    • EN300-1726217
    • Z2049761705
    • CS-0236763
    • 2-(Cyclopropyloxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • 2222333-27-7
    • DB-148533
    • 2-(cyclopropoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • 2-Cyclopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine
    • Inchi: 1S/C14H20BNO3/c1-13(2)14(3,4)19-15(18-13)10-5-8-12(16-9-10)17-11-6-7-11/h5,8-9,11H,6-7H2,1-4H3
    • InChI Key: XAMGEBGDXSLIPI-UHFFFAOYSA-N
    • SMILES: O1B(C2=CN=C(C=C2)OC2CC2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 261.1536237g/mol
  • Monoisotopic Mass: 261.1536237g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.6

2-Cyclopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine Pricemore >>

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